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Compound of Interest

Compound Name: Catharanthine Tartrate

Cat. No.: B10818320

Introduction

Catharanthus roseus, commonly known as the Madagascar periwinkle, is a plant species of
significant medicinal importance due to its production of terpenoid indole alkaloids (TIAS),
including the anticancer agents vinblastine and vincristine. Catharanthine is a key monomeric
TIA found in the leaves of C. roseus and serves as a crucial precursor for the semi-synthesis of
vinblastine and its analogues. The efficient extraction of catharanthine from the plant material is
a critical step for the pharmaceutical industry. These application notes provide detailed
protocols for various methods of catharanthine extraction, catering to researchers, scientists,
and professionals in drug development. The described methods range from conventional
solvent extraction to more advanced techniques like supercritical fluid extraction, ultrasound-
assisted extraction, and microwave-assisted extraction.

Quantitative Data Summary

The efficiency of catharanthine extraction is highly dependent on the methodology and the
parameters employed. The following tables summarize quantitative data from various studies,
offering a comparative overview of different extraction techniques.

Table 1: Comparison of Different Extraction Methods for Catharanthine
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Table 2: Supercritical Fluid Extraction (SFE) Parameters for Indole Alkaloids

Modifier Dynamic .
Temperature . Key Alkaloids
Pressure (bar) (Methanol Extraction
(°C) . . Extracted
vol%) Time (min)
Catharanthine,
Vindoline,
200 - 400 40 - 80 22-6.6 20 - 60 _ ,
Vinblastine,
Vincristine
Vindoline and
150 40 - 10 h _
Catharanthine
Vindoline and
300 35 - Not specified Catharanthine

(11.2 wt%)

Experimental Protocols

This section provides detailed step-by-step protocols for the extraction of catharanthine from

dried Catharanthus roseus leaves.

Protocol 1: Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction is a green technology that utilizes a supercritical fluid, most

commonly carbon dioxide, as the extraction solvent. This method offers high selectivity and

efficiency.

Materials and Equipment:

system

Supercritical grade carbon dioxide

Methanol (HPLC grade) as a modifier

Dried and powdered Catharanthus roseus leaves (200-300 mesh)

Supercritical Fluid Extraction system with an extraction vessel, pumps, and a collection
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e High-Performance Liquid Chromatography (HPLC) system for analysis
Procedure:

o Sample Preparation: Dry the Catharanthus roseus leaves at 60°C for 24 hours and grind
them to a fine powder (200-300 mesh) to increase the surface area for extraction.

o SFE System Setup:
o Load the powdered leaf material (e.g., 25 g) into the extraction vessel of the SFE system.
o Set the system parameters as follows:

Pressure: 250 bar

Temperature: 80°C

Modifier: 6.6 vol% methanol in CO2

CO:2 flow rate: 3 mL/min

o Extraction:
o Pressurize the system with COz to the desired pressure.
o Introduce the methanol modifier into the CO2 stream at the specified concentration.
o Perform a dynamic extraction for 40 minutes.

e Collection:

o Depressurize the COz2 stream after it exits the extraction vessel, causing the catharanthine
to precipitate in the collection vessel.

o The extract is evaporated to dryness under nitrogen and the residue is dissolved in
methanol for analysis.

e Analysis:
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o Quantify the catharanthine content in the extract using a validated HPLC method.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction utilizes the energy of ultrasonic waves to enhance the extraction
process by disrupting cell walls and increasing mass transfer.

Materials and Equipment:

e Dried and powdered Catharanthus roseus leaves

 Ultrasonic bath or probe sonicator

o Extraction solvent: 0.1 M Hydrochloric acid solution

e Petroleum ether

e Centrifuge

 Filtration apparatus

Procedure:

o Sample Preparation: Weigh 1.0 g of dried and powdered Catharanthus roseus leaves.

o Extraction:

[¢]

Place the powdered leaves in a flask with 100 mL of 0.1 M hydrochloric acid solution.

Place the flask in an ultrasonic bath and sonicate for 30 minutes.

[¢]

[e]

Separate the mixture by centrifugation at 2000 rpm for 10 minutes.

o

Collect the supernatant and re-extract the sediment with an additional 100 mL of 0.1 M
HCI for another 30 minutes.

e Purification:

o Combine the supernatants from both extractions and filter.
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o Extract the combined filtrate with 200 mL of petroleum ether to remove chlorophyll and
other lipophilic compounds. The aqueous layer contains the protonated alkaloids.

o Further Processing (Optional - Alkaloid Precipitation):

o To precipitate the alkaloids, an alkaline solution of embonic acid can be added to the
acidic extract to form water-insoluble alkaloid-embonate complexes.

e Analysis:

o Analyze the catharanthine content in the purified extract using HPLC.

Protocol 3: Microwave-Assisted Extraction (MAE)

Microwave-assisted extraction uses microwave energy to heat the solvent and plant material,
leading to a rapid extraction process.

Materials and Equipment:

Dried and powdered Catharanthus roseus leaves

Microwave extraction system

Extraction solvent: 80% Ethanol

Filtration apparatus
Procedure:

o Sample Preparation: Place a known amount of dried, powdered C. roseus leaves into the
microwave extraction vessel.

» Extraction:
o Add the extraction solvent (80% ethanol) at a solid-to-liquid ratio of 1:20 (g/mL).
o For optimal results, pre-soak the material for 1 hour.

o Apply microwave irradiation at a low power setting for 2 minutes.
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¢ Collection and Analysis:
o After extraction, cool the vessel and filter the extract to separate the solid residue.

o Analyze the filtrate for catharanthine content using HPLC.
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Caption: General workflow for the extraction of catharanthine.
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Caption: Schematic of the Supercritical Fluid Extraction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Catharanthine from Catharanthus roseus Leaves]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10818320#extraction-of-catharanthine-
from-catharanthus-roseus-leaves]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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